![molecular formula C16H18ClN3O B2739082 3-Chloro-N-[1-(3,5-dimethylphenyl)propan-2-yl]pyrazine-2-carboxamide CAS No. 2195984-00-8](/img/structure/B2739082.png)
3-Chloro-N-[1-(3,5-dimethylphenyl)propan-2-yl]pyrazine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Chloro-N-[1-(3,5-dimethylphenyl)propan-2-yl]pyrazine-2-carboxamide, also known as JNJ-40411813, is a novel compound that has been studied for its potential therapeutic applications. This compound belongs to the pyrazine carboxamide class of molecules and has shown promising results in preclinical studies.
Mechanism of Action
3-Chloro-N-[1-(3,5-dimethylphenyl)propan-2-yl]pyrazine-2-carboxamide acts as a selective inhibitor of CK2, which is a serine/threonine kinase that is overexpressed in various cancers. CK2 plays a crucial role in the regulation of various cellular processes such as DNA replication, transcription, and translation. Inhibition of CK2 by this compound leads to the disruption of these processes, ultimately leading to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects in preclinical studies. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and reduce inflammation. In addition, this compound has also been shown to have analgesic effects in animal models, making it a potential candidate for the treatment of pain.
Advantages and Limitations for Lab Experiments
One of the advantages of 3-Chloro-N-[1-(3,5-dimethylphenyl)propan-2-yl]pyrazine-2-carboxamide is its selectivity towards CK2, which makes it a potential candidate for the treatment of various diseases. However, one of the limitations of this compound is its poor solubility, which can make it difficult to administer in vivo. In addition, further studies are needed to determine the pharmacokinetics and toxicity of this compound.
Future Directions
There are several future directions for the research on 3-Chloro-N-[1-(3,5-dimethylphenyl)propan-2-yl]pyrazine-2-carboxamide. One of the potential applications of this compound is in the treatment of cancer. Further studies are needed to determine the efficacy of this compound in various cancer types and to determine the optimal dosage and administration route. In addition, this compound has shown potential as an anti-inflammatory and analgesic agent, making it a potential candidate for the treatment of chronic pain and other inflammatory diseases. Further studies are needed to determine the safety and efficacy of this compound in these applications.
Conclusion:
In conclusion, this compound is a novel compound that has shown promising results in preclinical studies as a potential therapeutic agent for various diseases such as cancer, inflammation, and pain. Its selectivity towards CK2 makes it a potential candidate for the treatment of various diseases. However, further studies are needed to determine its pharmacokinetics, toxicity, and efficacy in vivo.
Synthesis Methods
3-Chloro-N-[1-(3,5-dimethylphenyl)propan-2-yl]pyrazine-2-carboxamide can be synthesized through a multi-step process that involves the reaction of 3,5-dimethylphenylacetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with pyrazine-2-carboxamide in the presence of a base to form the desired product. The final compound is purified through chromatography and characterized using various spectroscopic techniques.
Scientific Research Applications
3-Chloro-N-[1-(3,5-dimethylphenyl)propan-2-yl]pyrazine-2-carboxamide has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and pain. In preclinical studies, it has shown promising results as an inhibitor of the protein kinase CK2, which is involved in various cellular processes such as cell proliferation, differentiation, and apoptosis. This compound has also been shown to inhibit the growth of cancer cells and reduce inflammation in animal models.
properties
IUPAC Name |
3-chloro-N-[1-(3,5-dimethylphenyl)propan-2-yl]pyrazine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18ClN3O/c1-10-6-11(2)8-13(7-10)9-12(3)20-16(21)14-15(17)19-5-4-18-14/h4-8,12H,9H2,1-3H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSYOKBPDIXLHAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)CC(C)NC(=O)C2=NC=CN=C2Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.78 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.